Cas no 26002-49-3 (Propanoic acid,2-methyl-2-[4-(trifluoromethyl)phenoxy]-, ethyl ester)

Propanoic acid,2-methyl-2-[4-(trifluoromethyl)phenoxy]-, ethyl ester structure
26002-49-3 structure
Product Name:Propanoic acid,2-methyl-2-[4-(trifluoromethyl)phenoxy]-, ethyl ester
CAS No:26002-49-3
MF:C13H15F3O3
MW:276.251614809036
CID:264310
PubChem ID:213285
Update Time:2025-04-19

Propanoic acid,2-methyl-2-[4-(trifluoromethyl)phenoxy]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid,2-methyl-2-[4-(trifluoromethyl)phenoxy]-, ethyl ester
    • ethyl 2-methyl-2-[4-(trifluoromethyl)phenoxy]propanoate
    • IVXAXCRTPLIJRU-UHFFFAOYSA-N
    • Ethyl p-trifluoromethylphenoxyisobutyrate
    • Ethyl 2-methyl-2-(4-(trifluoromethyl)phenoxy)propanoate
    • DTXSID40180658
    • Propanoic acid, 2-methyl-2-(4-(trifluoromethyl)phenoxy)-, ethyl ester
    • 26002-49-3
    • SCHEMBL7977777
    • Inchi: 1S/C13H15F3O3/c1-4-18-11(17)12(2,3)19-10-7-5-9(6-8-10)13(14,15)16/h5-8H,4H2,1-3H3
    • InChI Key: IVXAXCRTPLIJRU-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(=CC=1)OC(C(=O)OCC)(C)C)(F)F

Computed Properties

  • Exact Mass: 276.09735
  • Monoisotopic Mass: 276.09732882g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 305
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53
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